Cenisertib benzoate

Aurora kinase mitosis polyploidy

Standard pan-Aurora inhibitors (Alisertib, Barasertib) lack critical polypharmacology for FLT3-ITD or T315I BCR-ABL models. This benzoate salt provides near-equipotent Aurora A/B/C inhibition (IC50: 4.0, 4.8, 6.8 nM) with essential off-target activity. - Dual mechanism: Induces polyploidy + endoreduplication while suppressing mutant FLT3/ABL. - Phase 1/2 clinical candidate for solid tumors & hematologic malignancies. - Immediate supply for kinase profiling & resistant mutation studies.

Molecular Formula C31H36FN7O3
Molecular Weight 573.7 g/mol
CAS No. 1145859-64-8
Cat. No. B15615046
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product NameCenisertib benzoate
CAS1145859-64-8
Molecular FormulaC31H36FN7O3
Molecular Weight573.7 g/mol
Structural Identifiers
InChIInChI=1S/C24H30FN7O.C7H6O2/c1-14-11-17(5-6-19(14)32-9-7-31(2)8-10-32)28-24-27-13-18(25)23(30-24)29-21-16-4-3-15(12-16)20(21)22(26)33;8-7(9)6-4-2-1-3-5-6/h3-6,11,13,15-16,20-21H,7-10,12H2,1-2H3,(H2,26,33)(H2,27,28,29,30);1-5H,(H,8,9)/t15-,16+,20+,21-;/m1./s1
InChIKeyMZPZKZPRYUOUIW-MCOAATBNSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Cenisertib Benzoate: Balanced Pan-Aurora Kinase Inhibitor


Cenisertib benzoate (CAS 1145859-64-8) is the benzoate salt of cenisertib (AS-703569, R-763), an orally bioavailable, ATP-competitive multi-kinase inhibitor [1]. The free base (CAS 871357-89-0) inhibits Aurora kinases A, B, and C with IC₅₀ values of 4.0, 4.8, and 6.8 nM, respectively, and additionally targets FLT3, ABL1 (including the T315I mutant), AKT, STAT5, JAK-2, and FGFR3 at low nanomolar concentrations [2]. Developed by Merck Serono and advanced to Phase 1/2 clinical evaluation in solid tumors and hematological malignancies, cenisertib induces polyploidy, endoreduplication, and apoptosis in dividing tumor cells [2].

Balanced pan-Aurora A/B/C inhibition for polyploidy and endoreduplication studies
Multi-kinase profile includes FLT3, ABL1 (T315I), JAK2, FGFR3 for signaling pathway research
Oral bioavailability supports in vivo oncology model studies

Cenisertib: Unique Selectivity Among Aurora Inhibitors


The Aurora kinase inhibitor class encompasses compounds with radically divergent selectivity profiles: Alisertib (MLN8237) is >200-fold selective for Aurora A over Aurora B, Barasertib (AZD1152-HQPA) is ~1,900-fold selective for Aurora B over Aurora A, and Tozasertib (VX-680) exhibits a 30-fold Aurora A/B potency differential . These isoform preferences produce distinct biological consequences—Aurora A inhibition alone yields mitotic arrest, while Aurora B inhibition induces polyploidy and irreversible endoreduplication [1]. Cenisertib occupies a unique position within this landscape: it simultaneously inhibits Aurora A, B, and C at near-equipotent concentrations (4.0–6.8 nM) while also suppressing FLT3 and BCR-ABL (including the T315I gatekeeper mutant) [2]. Substituting a selective Aurora A or B inhibitor for cenisertib fundamentally alters the polypharmacology and phenotypic outcome of the experiment, especially in FLT3-ITD-driven or T315I BCR-ABL-expressing models where the ancillary kinase activities are mechanistically essential [1][2].

Aurora A-selective inhibitors
Compounds like Alisertib may not induce polyploidy or endoreduplication pathways, altering phenotypic readouts.
Aurora B-selective inhibitors
Barasertib lacks FLT3 and ABL T315I inhibitory activity, removing multi-kinase pharmacology essential for certain resistant models.
Isoform-ratio variants
Pan-Aurora inhibitors with differing A/B potency ratios (e.g., Tozasertib) may shift cellular response from endoreduplication to mitotic arrest.

Cenisertib Benzoate: Differentiation Evidence


Pan-Aurora Inhibitory Balance

Cenisertib inhibits Aurora A, B, and C with IC₅₀ values of 4.0, 4.8, and 6.8 nM respectively—a near-balanced pan-Aurora profile [1]. This contrasts sharply with Alisertib (Aurora A IC₅₀ 1.2 nM, >200-fold selective over Aurora B) , Barasertib (Aurora B Kᵢ 0.36 nM, ~1,900-fold selective over Aurora A) , and Tozasertib (Aurora A/B/C Kᵢ 0.6/18/4.6 nM, ~30-fold A/B differential) . Danusertib (PHA-739358) also inhibits all three isoforms but with substantially lower potency (IC₅₀ 13/79/61 nM) [2]. The biological consequence: selective Aurora A inhibitors trigger mitotic arrest, whereas cenisertib's concomitant Aurora B inhibition drives irreversible polyploidy and endoreduplication—a mechanistically distinct cell death pathway that persists after drug washout [1].

Pan-Aurora Balance
Head-to-head
Aurora A/B/C IC₅₀: 4.0 / 4.8 / 6.8 nM
Balanced inhibition supports polyploidy endpoint studies
A/B ratio ~0.83 (near-equipotent) vs. >200-fold for Alisertib
Aurora kinase mitosis polyploidy kinase selectivity cancer cell biology

Cellular Aurora B Inhibition in NSCLC Cells

In NCI-H1229 non-small cell lung cancer cells, cenisertib inhibits Aurora B activity with a cellular functional IC₅₀ of 1 nM, measured by induction of polyploidy and apoptosis [1]. This cellular potency, assessed in intact cells rather than isolated enzyme preparations, confirms target engagement under physiologically relevant ATP concentrations and intracellular conditions. For comparison, cenisertib also inhibits KDR (VEGFR2) in NIH3T3 cells stably transfected with full-length human KDR with an IC₅₀ of 19 nM [1]. Most Aurora inhibitor comparators report only biochemical IC₅₀/Kᵢ values without matched cellular functional readouts at this resolution, making direct cellular-to-cellular comparisons difficult; however, the 1 nM cellular Aurora B IC₅₀ represents a high-confidence pharmacodynamic benchmark for in vitro experimental design.

Cellular Aurora B IC₅₀
Reported
1 nM in NCI-H1229 NSCLC cells
Cellular target engagement benchmark for dose-response design
Polyploidy/apoptosis functional readout
cellular target engagement Aurora B polyploidy NSCLC pharmacodynamics

Aqueous Solubility vs. Ilorasertib

Cenisertib was explicitly developed to achieve improved aqueous solubility compared to the Abbott dual KDR/Aurora B inhibitor ABT-348 (ilorasertib) [1][2]. The 2012 medicinal chemistry publication by Curtin et al. states that the pyrazole diaminopyrimidine series—structurally related to AS703569 (cenisertib)—was designed 'to identify kinase inhibitors with dual KDR/Aurora B activity and improved aqueous solubility compared to the Abbott dual inhibitor ABT-348' [2]. Ilorasertib inhibits Aurora C/B/A with IC₅₀ values of 1/7/120 nM but suffers from limited aqueous solubility that constrains formulation options . While exact solubility values in µg/mL are not publicly disclosed for either compound in head-to-head format, the explicit design objective and published claim of superiority in the primary literature constitute a documented differentiation relevant for researchers planning in vivo dosing formulations.

Aqueous Solubility
Design objective
Improved vs ABT-348 (ilorasertib)
Supports oral formulation selection for in vivo studies
Exact fold improvement not publicly disclosed
aqueous solubility formulation oral bioavailability KDR/Aurora B dual inhibitor medicinal chemistry

Inhibition of T315I BCR-ABL Mutant

Cenisertib maintains full anti-proliferative activity against BCR-ABL-transformed Ba/F3 cells expressing the T315I gatekeeper mutation, which confers resistance to imatinib, dasatinib, and nilotinib [1]. In a direct head-to-head comparison with PHA-739358 (danusertib), Illert et al. demonstrated that both dual ABL/Aurora inhibitors reduce BCR-ABL kinase activity at comparable concentrations and independent of mutation status (T315I, Y253F, F317L tested) [1]. Critically, mechanistic dissection using drug-resistant Aurora B variants revealed a key mechanistic difference: PHA-739358 acts on both BCR-ABL and Aurora kinase B, whereas Aurora B inhibition alone appears sufficient for the anti-proliferative activity of cenisertib in these models [1]. In cellular assays, cenisertib at 50 nM produced comparable effects to PHA-739358 at 500 nM, suggesting a ~10-fold potency advantage in BCR-ABL-transformed cells [2].

T315I BCR-ABL Activity
Head-to-head
Cenisertib 50 nM vs Danusertib 500 nM
Lower effective concentration in T315I-mutant cellular models
Aurora B G160V mutant rescue assay context
BCR-ABL T315I imatinib resistance CML gatekeeper mutation Aurora kinase dual inhibitor

FLT3-ITD-Driven AML Activity

Among a broad panel of xenograft models, the FLT3-ITD-harboring AML cell line MV4-11 was singled out as particularly sensitive to cenisertib in vivo [1]. All AML cell lines tested were inhibited with IC₅₀ values between 0.7 nM and 1 µM, with MV4-11 being the most sensitive [2]. This hypersensitivity is mechanistically attributed to cenisertib's simultaneous targeting of Aurora kinases and FLT3—a dual activity not present in Aurora-selective inhibitors such as Alisertib or Barasertib. Tozasertib does inhibit FLT3 (Kᵢₐₚₚ ≈ 30 nM), but its Aurora A-skewed profile (Aurora A/B Kᵢ ratio 0.6/18 nM) means it does not replicate cenisertib's balanced dual Aurora/FLT3 pharmacology . Cenisertib also inhibits ABL1 and the ABL1 T315I mutant, along with JAK-2 and FGFR3, creating a multi-targeted profile in FLT3-ITD AML that is distinct from all approved FLT3 inhibitors (midostaurin, gilteritinib, quizartinib) which lack Aurora activity [1].

FLT3-ITD AML Sensitivity
Model context
MV4-11 xenograft: marked sensitivity
FLT3/Aurora dual targeting may support AML model studies
AML cell line IC₅₀ range 0.7 nM–1 µM
FLT3-ITD acute myeloid leukemia MV4-11 xenograft multi-kinase inhibitor

Clinically Validated Dosing Parameters

Cenisertib completed Phase 1 dose-escalation studies in both solid tumors and hematological malignancies, establishing clinically-validated maximum tolerated doses (MTDs) and dose-limiting toxicities that directly inform preclinical in vivo dosing [1][2]. For solid tumors, the MTD was established as 37 mg/m² on a day 1 and 8 every-21-days schedule, and 25 mg/m² on a day 1, 2, 3 every-21-days schedule (same total dose per cycle) [1]. The DLT was myelosuppression, consistent with Aurora B inhibition in hematopoietic cells [1]. In hematological malignancies, cenisertib was generally well tolerated on both day 1–3 and 8–10 q21d and day 1–6 q21d schedules [2]. For preclinical researchers, these data provide human-equivalent dosing anchors: the 25–37 mg/m² clinical range translates to approximately 6–10 mg/kg in mice (using standard body surface area conversion), matching the efficacious doses of 7–10 mg/kg/day used in published xenograft studies [3]. Many Aurora inhibitor comparators (e.g., Tozasertib, Danusertib) also reached Phase 1/2, but cenisertib's MTD data are available from two separate patient populations (solid and hematologic), providing broader clinical dosing validation than is available for most research-grade Aurora tool compounds [4].

Clinical Dosing Reference
Trial context
MTD 37 mg/m² (solid), 25 mg/m² (heme)
Translational dose anchor for preclinical in vivo studies
~6–10 mg/kg mouse equivalent from Phase 1 data
maximum tolerated dose Phase 1 pharmacokinetics oral dosing myelosuppression translational research

Cenisertib Benzoate: Research Application Scenarios


Polyploidy and Endoreduplication Research

[1] McLaughlin J et al. J Cancer Res Clin Oncol. 2010. PMID: 19609559. GtoPdb cenisertib ligand page, Ligand ID 9927.

T315I-Mutant CML Models

[1] Illert AL et al. PLoS One. 2014. PMID: 25426931. Gleixner KV et al. Blood. 2010;116(21):3394. ASH Annual Meeting Abstract.

FLT3-ITD AML Models

[1] McLaughlin J et al. J Cancer Res Clin Oncol. 2010. PMID: 19609559. SciProfiles. AS703569 AML activity. ProbeChem. Cenisertib A549 EC₅₀. FelixBio, Mita et al. AACR 2009, Sonet et al. Blood 2008.

Oral Aurora Inhibition for In Vivo Oncology

[1] GtoPdb cenisertib ligand page. Curtin ML et al. Bioorg Med Chem Lett. 2012. PMID: 22695126. NCATS Inxight Drugs — CENISERTIB. Mita M et al. Mol Cancer Ther. 2009; Sonet A et al. Blood. 2008.

Application
Selection Property
Validation Focus
Polyploidy and Endoreduplication Research
Balanced pan-Aurora A/B/C inhibition
Polyploidy induction, endoreduplication, and apoptosis pathway endpoints
T315I-Mutant CML Models
ABL T315I + Aurora B dual inhibition
BCR-ABL signaling and Aurora B pathway in TKI-resistant cell models
FLT3-ITD AML Models
FLT3 + Aurora multi-kinase profile
FLT3-ITD-driven proliferation and mitotic disruption endpoints
In Vivo Oral Oncology Studies
Oral bioavailability & MTD-anchored dosing reference
Tolerability and exposure-response in xenograft models

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

38 linked technical documents
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